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Compound of Interest

Compound Name: DIPSO sodium salt

Cat. No.: B022819 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
DIPSO sodium salt, or 3-(N,N-Bis[2-hydroxyethyl]amino)-2-hydroxypropanesulfonic acid

sodium salt, is a zwitterionic biological buffer widely utilized in biochemical and molecular

biology research. Its primary function is to maintain a stable pH in the physiological range,

which is critical for the structure and function of biological molecules and the accuracy of

experimental results. This technical guide provides a comprehensive overview of the chemical

structure, physicochemical properties, and diverse applications of DIPSO sodium salt, with a

focus on its utility in research and development. This document also includes quantitative data,

a discussion of experimental considerations, and visualizations to illustrate its role in

biochemical workflows.

Chemical Structure and Identification
DIPSO sodium salt is the sodium salt of DIPSO (3-(N,N-Bis[2-hydroxyethyl]amino)-2-

hydroxypropanesulfonic acid). The presence of both a tertiary amine and a sulfonic acid group

gives it its zwitterionic character at physiological pH.

Chemical Structure:

Figure 1: Chemical structure of DIPSO sodium salt.

Table 1: Chemical Identifiers and Properties
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Property Value

Chemical Name
3-[N,N-Bis(2-hydroxyethyl)amino]-2-

hydroxypropanesulfonic acid sodium salt

Synonyms
3-[N,N-Bis(hydroxyethyl)amino]-2-

hydroxypropanesulphonic acid sodium salt

CAS Number 102783-62-0[1][2]

Molecular Formula C₇H₁₆NNaO₆S[1][2]

Molecular Weight 265.26 g/mol [1][2][3][4]

Appearance White crystalline powder[1][3][4]

Purity ≥ 99% (by titration)[1]

Physicochemical Properties and Quantitative Data
The utility of DIPSO sodium salt as a biological buffer is defined by its physicochemical

properties, particularly its pKa value and its stability across a range of temperatures.

Table 2: Physicochemical Properties of DIPSO

Property Value

Useful pH Range 7.0 - 8.2[3][4][5]

pKa at 25°C 7.6[3][4]

Storage Temperature Room Temperature[1]

pKa as a Function of Temperature:

The pKa of a buffer is temperature-dependent. For precise experimental control, it is crucial to

consider this relationship.

Table 3: pK₂ of DIPSO at Various Temperatures
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Temperature (°C) pK₂

5 7.979

10 7.893

15 7.811

20 7.732

25 7.657

30 7.585

37 7.495

40 7.448

45 7.384

50 7.323

55 7.265

This data is adapted from a study on the thermodynamic quantities of DIPSO.

Experimental Protocols and Considerations
While specific, detailed protocols for the use of DIPSO sodium salt are often embedded within

larger experimental methodologies, this section provides a general protocol for the preparation

of a DIPSO buffer and highlights key considerations for its use.

General Protocol for DIPSO Buffer Preparation
This protocol describes the preparation of a 0.1 M DIPSO buffer solution. The final pH should

be adjusted using a strong acid or base.

Materials:

DIPSO sodium salt (MW: 265.26 g/mol )

Deionized water
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Hydrochloric acid (HCl) or Sodium hydroxide (NaOH) for pH adjustment

pH meter

Magnetic stirrer and stir bar

Volumetric flask

Procedure:

Calculate the required mass of DIPSO sodium salt. For 1 liter of a 0.1 M solution, weigh out

26.526 g of DIPSO sodium salt.

Dissolve the DIPSO sodium salt. Add the weighed powder to a beaker containing

approximately 800 mL of deionized water. Stir using a magnetic stirrer until fully dissolved.

Adjust the pH. Place the pH electrode in the solution and monitor the pH. Slowly add small

volumes of HCl or NaOH to adjust the pH to the desired value within the buffer's effective

range (pH 7.0 - 8.2).

Bring to final volume. Once the desired pH is reached, transfer the solution to a 1 L

volumetric flask. Rinse the beaker with deionized water and add the rinsing to the volumetric

flask. Add deionized water to the 1 L mark.

Sterilization (if required). For cell culture or other sterile applications, the buffer solution can

be sterilized by filtration through a 0.22 µm filter.
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Figure 2: General workflow for DIPSO buffer preparation.

Key Experimental Considerations
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Metal Ion Chelation: DIPSO is known to form complexes with some metal ions. This can be a

consideration in experiments where the concentration of free metal ions is critical.

Ionic Strength: The ionic strength of the buffer can affect protein solubility and enzyme

kinetics. It may be necessary to adjust the ionic strength of the DIPSO buffer with a neutral

salt like NaCl or KCl for specific applications.

Temperature Effects: As shown in Table 3, the pKa of DIPSO is temperature-dependent. The

pH of the buffer should be adjusted at the temperature at which the experiment will be

performed.

Applications in Research and Development
DIPSO sodium salt's stable buffering capacity in the physiological pH range makes it a

valuable tool in a variety of applications.

Biotechnology and Molecular Biology
Enzyme Assays: Maintaining a constant pH is crucial for studying enzyme kinetics, as

enzyme activity is highly pH-dependent. DIPSO is used to prepare buffers for a wide range

of enzyme assays.

Protein Purification and Electrophoresis: DIPSO buffers are employed in various stages of

protein purification, including chromatography and dialysis, to maintain the stability and

native conformation of proteins.[5] In protein electrophoresis, DIPSO helps to maintain a

stable pH during the separation process, ensuring reproducible results.[6]

Cell Culture: DIPSO has been investigated for use in cell culture media, particularly in the

field of assisted reproductive technology (ART). Studies have shown that DIPSO, alone or in

combination with other buffers like MOPS and HEPES, can effectively maintain the pH of

media used for gamete and embryo manipulation outside of a CO₂ incubator.[7][8] This is

critical for procedures such as in vitro fertilization (IVF) and intracytoplasmic sperm injection

(ICSI).[7][9][10][11]
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Figure 3: Role of DIPSO buffer in maintaining pH homeostasis.

Pharmaceutical Formulations
DIPSO sodium salt can be used in pharmaceutical formulations to enhance the solubility and

stability of active pharmaceutical ingredients (APIs).[1] Its buffering capacity helps to maintain

the desired pH of a formulation, which can be critical for drug efficacy and shelf-life.

Cosmetics
In the cosmetics industry, DIPSO sodium salt can function as a mild surfactant and stabilizer.

[1] It helps to improve the texture and performance of cosmetic products while being gentle on

the skin.[1]

Signaling Pathways
Currently, there is no direct evidence to suggest that DIPSO sodium salt is an active

component in any specific signaling pathway. Its role in the study of signaling pathways is

indirect, where it is used as a buffering agent to maintain the pH of the experimental system,

thereby ensuring the physiological relevance and reproducibility of the results.

Conclusion
DIPSO sodium salt is a versatile and reliable zwitterionic buffer with a proven track record in a

wide range of scientific and industrial applications. Its ability to maintain a stable pH in the

physiological range, coupled with its compatibility with many biological systems, makes it an
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indispensable tool for researchers, scientists, and drug development professionals. A thorough

understanding of its physicochemical properties and careful consideration of experimental

parameters will ensure its effective use in achieving accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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